Cas no 686768-50-3 (3-ethynyl-5-methoxypyridine)

• Product Name: 3-ethynyl-5-methoxypyridine
• CAS No: 686768-50-3
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1057593
• PubChem ID: 21097349
• Update Time: 2025-04-20

3-ethynyl-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-5-methoxy-Pyridine
• 3-ethynyl-5-methoxypyridine
• AB63414
• YZVXHJYUMFFDQQ-UHFFFAOYSA-N
• CS-0528937
• EN300-1857307
• F1913-0342
• Pyridine,3-ethynyl-5-methoxy-(9ci)
• 5-Ethynyl-3-methoxy pyridine
• 686768-50-3
• A1-02148
• AT22617
• DTXSID80610727
• AKOS006306658
• A867001
• SCHEMBL1476845
• 5-ethynyl-3-methoxy-pyridine
• PYRIDINE, 3-ETHYNYL-5-METHOXY-
• DB-289361
• Pyridine, 3-ethynyl-5-methoxy- (9CI)

• MDL： MFCD11109682
• Inchi： 1S/C8H7NO/c1-3-7-4-8(10-2)6-9-5-7/h1,4-6H,2H3
• InChI Key： YZVXHJYUMFFDQQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C#C)C=1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers